molecular formula C15H9N3O2 B3881668 4-(5-cyano-1H-benzimidazol-2-yl)benzoic acid

4-(5-cyano-1H-benzimidazol-2-yl)benzoic acid

Cat. No. B3881668
M. Wt: 263.25 g/mol
InChI Key: VPPPUXXDHZUJRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound is a derivative of benzimidazole and benzoic acid . Benzimidazoles are a class of organic compounds that are structurally similar to benzene and imidazole . Benzoic acid is a simple aromatic carboxylic acid . The cyano group attached to the benzimidazole ring suggests the presence of a nitrile functional group.


Molecular Structure Analysis

The molecular structure of this compound would likely feature a benzimidazole ring attached to a benzoic acid group via a carbon-carbon bond . The cyano group would be attached to the 5-position of the benzimidazole ring .


Physical And Chemical Properties Analysis

Based on its structure, this compound is likely to have moderate polarity due to the presence of the polar cyano and carboxylic acid groups . Its solubility in various solvents would depend on the polarity and specific interactions with the solvent molecules.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological studies. Benzimidazoles have a wide range of biological activities, including antifungal, antiviral, and anticancer effects .

Future Directions

Future research could explore the potential biological activities of this compound, given the known activities of benzimidazole derivatives . Synthesis optimization, detailed physical and chemical property analysis, and safety evaluation would also be valuable areas of study.

properties

IUPAC Name

4-(6-cyano-1H-benzimidazol-2-yl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H9N3O2/c16-8-9-1-6-12-13(7-9)18-14(17-12)10-2-4-11(5-3-10)15(19)20/h1-7H,(H,17,18)(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPPPUXXDHZUJRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)C#N)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H9N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

263.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(6-cyano-1H-benzimidazol-2-yl)benzoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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